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Compound of Interest

Compound Name: N,N'-Methylenedistearamide

Cat. No.: B087082 Get Quote

This document provides essential safety and logistical information for the proper disposal of

N,N'-Methylenedistearamide (CAS No. 109-23-9). The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and environmental protection.

Summary of Key Data
For quick reference, the following table summarizes the key identification and hazard

information for N,N'-Methylenedistearamide.
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Parameter Value Reference

Chemical Name N,N'-Methylenedistearamide [1]

Synonyms

Methylenebis(stearamide),

N,N'-Methylenebis-

octadecanamide

[1]

CAS Number 109-23-9 [1]

Molecular Formula C37H74N2O2 [1]

Molecular Weight 579.00 g/mol [2]

Hazard Statement
H413: May cause long lasting

harmful effects to aquatic life.
[1][3]

Disposal Precaution
P273: Avoid release to the

environment.
[3]

Disposal Code

P501: Dispose of

contents/container to an

appropriate treatment and

disposal facility in accordance

with applicable laws and

regulations.

[3]

Experimental Protocols for Disposal
While specific experimental protocols for the disposal of N,N'-Methylenedistearamide are not

detailed in the available literature, the recommended procedure is based on standard chemical

waste management practices, taking into account its environmental hazards. The primary

methods involve thermal destruction or secure landfilling by a licensed facility.

Methodology for Waste Disposal
The disposal of N,N'-Methylenedistearamide must be conducted in a manner that prevents

environmental contamination, particularly of aquatic ecosystems.

Waste Collection and Storage:
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Collect waste N,N'-Methylenedistearamide, including any contaminated materials from

spills, in suitable and tightly closed containers.[3]

Label the containers clearly with the chemical name and associated hazards.

Store the waste containers in a dry, cool, and well-ventilated area, away from incompatible

materials.[3]

Disposal Route Selection:

Prohibited Disposal: Do not discharge N,N'-Methylenedistearamide or its containers into

sewer systems, drains, or any water bodies.[3][4] This is due to its classification as

causing long-lasting harmful effects to aquatic life.[1][3]

Recommended Disposal: The material should be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[3] Contact

a licensed professional waste disposal service to arrange for its disposal.[5]

Contaminated Packaging Disposal:

Containers that held N,N'-Methylenedistearamide can be triple-rinsed (or the equivalent)

and offered for recycling or reconditioning.[3]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[3]

For combustible packaging materials, controlled incineration with flue gas scrubbing is a

possible disposal method.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N,N'-
Methylenedistearamide.
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N,N'-Methylenedistearamide Disposal Workflow
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Caption: Disposal decision workflow for N,N'-Methylenedistearamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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